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Compound of Interest

Compound Name: Nitrourea

Cat. No.: B1361781 Get Quote

Introduction

Nitrourea (CH₃N₃O₃) is a highly energetic compound used in research and development for its

explosive properties and as a chemical intermediate.[1][2] It is a colorless to white crystalline

solid that is powerfully explosive and sensitive to heat and shock.[1][3][4] Due to its inherent

instability and hazardous nature, strict adherence to safety protocols is paramount to ensure

the well-being of laboratory personnel and the protection of the research environment. This

document provides a comprehensive guide for the safe handling, storage, and disposal of

nitrourea, intended for researchers, scientists, and drug development professionals.

Hazard Identification and Properties
Nitrourea is classified as a Division 1.1D explosive, with its primary hazard being the blast

from an instantaneous explosion.[1] It is sensitive to heat and shock and decomposes around

155-160°C, emitting toxic nitrogen oxide fumes.[1][3][4][5] The compound is also a strong

oxidizing agent and can react violently, potentially leading to detonation, when mixed with

reducing agents like hydrides, sulfides, and nitrides.[3][4]

Data Presentation: Physical and Chemical Properties
The key physical and chemical properties of nitrourea are summarized in the table below for

easy reference.
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Property Value Citations

Molecular Formula CH₃N₃O₃ [1]

Molar Mass 105.05 g/mol [1][4]

Appearance
Colorless to white crystalline

solid/powder
[1][3][4]

Density 1.73 g/cm³ [1]

Decomposition Temp. ~155-160 °C [1][5]

Solubility
Soluble in water, ethanol,

methanol, acetone
[1][2]

Stability

Mildly sensitive to heat and

shock; prone to hydrolysis;

decomposes in the presence

of alkali

[1][2][3]

Decomposition Pathways
Understanding the decomposition of nitrourea is crucial for its safe handling. The compound is

unstable and can decompose through several pathways, primarily influenced by heat and

hydrolysis. Thermal decomposition primarily yields isocyanic acid and nitramide, a highly

unstable intermediate that rapidly decomposes further.[1][5] In aqueous or acidic conditions,

nitrourea hydrolyzes to form isocyanic acid and nitroamide.[1]
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Caption: Decomposition pathway of nitrourea.

Experimental Protocols: Standard Operating
Procedures
The following protocols must be strictly followed when working with nitrourea. All operations

should be conducted within a certified chemical fume hood or an appropriate containment

enclosure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to mitigate risks of exposure and injury. The table below outlines

the required PPE for different handling scenarios.
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Scenario
Eye / Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving &

Storage

Safety glasses

with side shields

Chemical-

resistant gloves

(e.g., nitrile)

Buttoned lab

coat

Not required in

well-ventilated

area

Weighing &

Transfer

Chemical safety

goggles and face

shield

Double-gloved

with chemical-

resistant gloves

Flame-resistant

lab coat;

chemical apron

NIOSH-approved

respirator for

dusts if not in a

fume hood[6]

Use in Reaction

Chemical safety

goggles and face

shield

Double-gloved

with chemical-

resistant gloves

Flame-resistant

lab coat;

chemical apron

Work must be

conducted in a

fume hood

Waste Disposal

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

Flame-resistant

lab coat;

chemical apron

Work must be

conducted in a

fume hood

Receiving and Storage Protocol
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Do not handle a compromised container.

Storage Location: Store nitrourea in a designated, locked, and properly labeled explosives

storage magazine or a dedicated, explosion-proof refrigerator. The storage area must be

cool, dry, and well-ventilated.

Incompatibilities: Store away from reducing agents, bases, acids, and sources of heat,

shock, or friction.[3][4]

Container: Keep in the original, tightly sealed container. Ensure the container is made of a

compatible material, such as hard glass, as alkali from soft glass can promote

decomposition.

Inventory: Maintain a detailed inventory, recording dates of receipt and use. Due to its

tendency to hydrolyze, do not store nitrourea for extended periods.[2]
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Weighing and Handling Protocol
Work Area Preparation: Conduct all handling within a chemical fume hood with the sash at

the lowest practical height. The work surface should be clean and free of clutter.

Grounding: Ensure all equipment used for handling is properly grounded to prevent static

discharge.[3]

Tools: Use non-sparking tools made of materials like plastic or ceramic for all transfers. Avoid

metal spatulas.

Weighing: Weigh nitrourea on anti-static weighing paper. Handle the material gently to avoid

friction and shock.

Quantity: Handle only the minimum quantity of material required for the experiment.

Transfer: When adding to a reaction vessel, do so slowly and in small portions.

Disposal Protocol
Excess Material: Do not return excess nitrourea to the original container.

Decontamination of Equipment: Carefully decontaminate all glassware and equipment that

has been in contact with nitrourea. Rinse thoroughly with a suitable solvent (e.g., water,

ethanol) in a fume hood.

Waste Disposal: All nitrourea waste, including contaminated materials like gloves and

weighing paper, must be treated as hazardous explosive waste.

Chemical Neutralization: For small residual amounts, controlled hydrolysis can be used as a

disposal method.[2] This should only be performed by trained personnel following a specific,

validated institutional protocol.

Collection: Collect all hazardous waste in clearly labeled, sealed containers for disposal by

certified hazardous waste personnel.

Emergency Procedures
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Immediate and correct response to an emergency is critical. All personnel working with

nitrourea must be familiar with these procedures.

Spill Response
In the event of a spill, follow the workflow below. The primary objective is to ensure personnel

safety and prevent ignition.
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Spill Detected

Alert personnel in immediate area

Assess spill size
(Is it manageable?)

NO

Large Spill

YES

Small Spill

EVACUATE AREA
Isolate for at least 500m [6]

Don appropriate PPE
(See Table 2)

Call Emergency Services Eliminate all ignition sources
(sparks, flames) [5]

Gently sweep solid material
(Avoid dust generation) [3]

Collect in a sealed, labeled
hazardous waste container

Decontaminate spill area

Report incident to supervisor

Click to download full resolution via product page

Caption: Emergency workflow for a nitrourea spill.
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Fire Response
DO NOT attempt to fight a fire that has reached or is approaching nitrourea storage or

cargo.[3][4] The material may explode.

Activate the nearest fire alarm.

Immediately evacuate the area. For a cargo fire, clear the area for at least 1600 meters (1

mile) in all directions and allow the fire to burn.[3]

Notify emergency responders of the location and nature of the hazard.

First Aid Measures
Skin Contact: Immediately remove contaminated clothing.[7] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[8] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[8] Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting.[7] If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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